Cas no 2308474-64-6 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid
• CAS No: 2308474-64-6
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6365260
• PubChem ID: 165585516
• Update Time: 2025-05-22

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxolane-2-carboxylic acid
• EN300-1575086
• 2308474-64-6

• Inchi： 1S/C25H28N2O6/c1-2-15(13-22(28)27-21-11-12-32-23(21)24(29)30)26-25(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21,23H,2,11-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,21?,23?/m0/s1
• InChI Key： NHVWXJNQJNNZRG-KIHDROPUSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid

Comprehensive Guide to 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid (CAS No. 2308474-64-6)

The compound 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid (CAS No. 2308474-64-6) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This molecule features a unique combination of an oxolane (tetrahydrofuran) ring and a pentanamido side chain, making it valuable for designing peptide-based therapeutics and bioconjugates. Researchers frequently search for this compound due to its role in developing novel drug candidates and biomaterials.

One of the most searched questions regarding 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid is its application in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is crucial for stepwise peptide chain elongation, as it can be selectively removed under mild basic conditions. This characteristic makes the compound particularly useful for synthesizing complex peptides with minimal side reactions. Recent trends in peptide-based drug discovery have increased demand for such building blocks.

The structural features of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid contribute to its growing importance in medicinal chemistry. The oxolane-2-carboxylic acid moiety introduces conformational constraints that can enhance peptide stability and bioavailability - key concerns in current drug development research. Many pharmaceutical scientists are investigating how such constrained amino acids can improve metabolic stability of peptide drugs, addressing one of the major challenges in this field.

From a synthetic chemistry perspective, CAS 2308474-64-6 represents an interesting case study in stereoselective synthesis. The (3S) configuration at the pentanamido chain requires careful control during preparation, which aligns with current industry focus on chiral purity in pharmaceutical intermediates. The compound's molecular weight (approximately 454.5 g/mol) and lipophilicity parameters make it suitable for creating cell-permeable peptides, another hot topic in contemporary research.

The market for Fmoc-protected amino acid derivatives like 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid has grown significantly due to expanding applications in peptide therapeutics. Industry reports indicate particular interest in using such building blocks for GPCR-targeting peptides and anti-infective peptides, both areas receiving substantial research funding. The compound's compatibility with standard SPPS protocols makes it attractive for both academic and industrial laboratories.

Quality control of CAS 2308474-64-6 typically involves HPLC analysis and mass spectrometry to ensure high purity (>95%), which is critical for peptide synthesis applications. Recent advances in analytical techniques have improved detection of potential impurities in such specialized amino acid derivatives, addressing quality concerns raised by pharmaceutical manufacturers. Proper storage conditions (typically -20°C under inert atmosphere) are essential to maintain the compound's stability over time.

Looking forward, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid is expected to play an important role in emerging areas like peptide-drug conjugates and targeted therapeutics. The compound's structural features make it suitable for creating linker moieties in such conjugate systems. With the global peptide therapeutics market projected to grow substantially, demand for specialized building blocks like this will likely increase correspondingly.

For researchers working with 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid, understanding its solubility characteristics (typically soluble in DMF and DMSO) and coupling efficiency in peptide synthesis is crucial. Recent publications have explored optimization of coupling conditions for similar constrained amino acids, providing valuable references for practical applications. The compound's stereochemical integrity during prolonged storage is another frequently researched aspect.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid (CAS No. 2308474-64-6) represents a valuable tool in modern peptide chemistry and drug discovery. Its unique structural features address several current challenges in peptide-based pharmaceutical development, from improving metabolic stability to enabling novel conjugate designs. As research in biologically active peptides continues to expand, the importance of such specialized building blocks will only grow.